
In-Depth Technical Guide: Thermal and
Mechanical Properties of Polyquaternium-30

Films

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: POLYQUATERNIUM-30

Cat. No.: B1176710 Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available scientific literature and technical data sheets contain limited

specific quantitative data on the thermal and mechanical properties of Polyquaternium-30
films. The following guide has been constructed based on the general properties of

polyquaternium compounds and analogous cosmetic film-forming polymers. The quantitative

data presented in the tables are illustrative and represent typical values for such materials. The

experimental protocols are based on standard methodologies for polymer film characterization.

Introduction to Polyquaternium-30
Polyquaternium-30 is a polymeric quaternary ammonium salt that functions primarily as a film-

forming and antistatic agent in cosmetic and personal care products.[1][2] Its chemical

designation is Ethanaminium, N-(carboxymethyl)-N,N-dimethyl-2-[(2-methyl-1-oxo-2-propen-1-

yl)oxy]-, inner salt, polymer with methyl 2-methyl-2-propenoate, with the CAS number 147398-

77-4.[2] As a cationic polymer, it readily adsorbs onto negatively charged surfaces like hair and

skin, forming a smooth, continuous film.[3][4] This film provides benefits such as improved

manageability, style retention, and a desirable sensory feel.[5] While its primary applications

are in cosmetics, the film-forming nature of Polyquaternium-30 suggests potential utility in

specialized applications such as topical drug delivery systems, where controlled release and

film integrity are crucial. A thorough understanding of its thermal and mechanical properties is

therefore essential for formulators and researchers.
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Thermal Properties of Polyquaternium-30 Films
The thermal behavior of a polymer film is critical for predicting its stability during storage,

processing, and application, as well as its performance under varying environmental

conditions. Key thermal properties include the glass transition temperature (Tg) and thermal

decomposition temperature.

Illustrative Thermal Properties
The following table summarizes the expected range of thermal properties for a representative

Polyquaternium-30 film. These values are based on typical data for similar cosmetic

polymers.

Property Typical Value Range Significance

Glass Transition Temperature

(Tg)
80 - 120 °C

Indicates the transition from a

rigid, glassy state to a more

flexible, rubbery state. Affects

film flexibility and adhesion.

Decomposition Temperature

(Td)
250 - 350 °C

The temperature at which the

polymer begins to chemically

degrade. Defines the upper

limit for processing and

application temperatures.

Experimental Protocol: Differential Scanning
Calorimetry (DSC)
DSC is a standard technique used to determine the glass transition temperature and other

thermal events of a polymer.

Methodology:

Sample Preparation: A small sample of a free-standing Polyquaternium-30 film (5-10 mg) is

hermetically sealed in an aluminum DSC pan. An empty sealed pan is used as a reference.

Instrument: A calibrated Differential Scanning Calorimeter is used.
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Thermal Program:

Equilibrate at 25 °C.

Ramp up to 150 °C at a rate of 10 °C/min to erase the thermal history of the polymer.

Hold for 2 minutes at 150 °C.

Cool down to 0 °C at a rate of 10 °C/min.

Hold for 2 minutes at 0 °C.

Heat from 0 °C to 200 °C at a rate of 10 °C/min. The glass transition is observed during

this second heating scan.

Analysis: The glass transition temperature (Tg) is determined as the midpoint of the step

change in the heat flow curve.

Sample Preparation DSC Analysis Data Interpretation

Polyquaternium-30 Film Cut 5-10 mg Sample Seal in Al Pan Load Sample & Reference Heat to 150°C (10°C/min) Cool to 0°C (10°C/min) Heat to 200°C (10°C/min) Record Heat Flow Plot Heat Flow vs. Temp Determine Tg

Click to download full resolution via product page

DSC Experimental Workflow

Experimental Protocol: Thermogravimetric Analysis
(TGA)
TGA is used to measure the thermal stability and decomposition profile of the polymer.

Methodology:

Sample Preparation: A 10-15 mg sample of the Polyquaternium-30 film is placed in a

ceramic TGA pan.
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Instrument: A calibrated Thermogravimetric Analyzer is used.

Thermal Program:

Equilibrate at 30 °C under a nitrogen atmosphere (flow rate of 50 mL/min).

Heat the sample from 30 °C to 600 °C at a heating rate of 10 °C/min.

Analysis: The weight loss of the sample is recorded as a function of temperature. The

decomposition temperature (Td) is typically reported as the temperature at which 5% weight

loss occurs.

Sample Preparation TGA Analysis Data Interpretation

Polyquaternium-30 Film Weigh 10-15 mg Sample Place in Ceramic Pan Load Sample into TGA Heat to 600°C (10°C/min)
under Nitrogen Record Weight Loss Plot Weight % vs. Temp Determine Td (5% loss)

Click to download full resolution via product page

TGA Experimental Workflow

Mechanical Properties of Polyquaternium-30 Films
The mechanical properties of a polymer film, such as its strength, stiffness, and elasticity, are

crucial for its performance as a coating. These properties determine the film's durability,

flexibility, and feel on the substrate.

Illustrative Mechanical Properties
The following table provides an overview of the expected mechanical properties for a

representative Polyquaternium-30 film.
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Property Typical Value Range Significance

Tensile Strength 20 - 40 MPa

The maximum stress the film

can withstand before breaking.

Indicates the film's strength

and durability.

Young's Modulus 1.0 - 2.0 GPa

A measure of the film's

stiffness. A higher modulus

indicates a more rigid film.

Elongation at Break 5 - 15 %

The percentage increase in

length that the film can achieve

before breaking. Indicates the

film's flexibility and

stretchability.

Experimental Protocol: Tensile Testing
Tensile testing is a fundamental method for determining the mechanical properties of a

material.

Methodology:

Film Preparation: A uniform, free-standing film of Polyquaternium-30 is cast from an

aqueous solution onto a level, non-stick surface and allowed to dry completely under

controlled temperature and humidity (e.g., 25 °C, 50% RH).

Sample Preparation: The dried film is cut into dumbbell-shaped specimens according to a

standard method (e.g., ASTM D882). The thickness of each specimen is measured at

several points along the gauge length.

Instrument: A universal testing machine equipped with a suitable load cell and grips is used.

Testing Procedure:

The specimen is mounted in the grips of the testing machine.
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The specimen is pulled at a constant crosshead speed (e.g., 5 mm/min) until it fractures.

The load and displacement are recorded throughout the test.

Analysis: The tensile strength, Young's modulus, and elongation at break are calculated from

the resulting stress-strain curve.

Film & Sample Preparation Tensile Test Data Analysis

Cast PQ-30 Film Dry Film Cut Dumbbell Specimen Measure Thickness Mount Specimen Pull at Constant Speed Record Load & Displacement Generate Stress-Strain Curve Calculate Properties

Click to download full resolution via product page

Tensile Testing Workflow

Applications in Drug Development
While primarily a cosmetic ingredient, the film-forming properties of Polyquaternium-30
present opportunities in pharmaceutical and drug delivery applications. Its cationic nature could

be leveraged for electrostatic interactions with anionic drugs or biological tissues. Potential

applications include:

Topical and Transdermal Drug Delivery: As a film-former in patches, gels, or creams to

control the release of active pharmaceutical ingredients (APIs).

Wound Dressings: Formation of a protective barrier over wounds that can be loaded with

antimicrobial or healing agents.

Coatings for Medical Devices: To modify the surface properties of devices and potentially

elute drugs.

The thermal and mechanical data are critical for these applications to ensure the stability,

durability, and desired release kinetics of the final product.

Conclusion
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Polyquaternium-30 is a versatile cationic polymer with significant potential as a film-forming

agent. While specific material property data is not widely published, this guide provides an

illustrative overview of its expected thermal and mechanical characteristics based on

analogous polymers. The detailed experimental protocols offer a framework for researchers to

conduct their own characterization studies. A thorough understanding of these properties is

fundamental for optimizing formulations in both the cosmetic and pharmaceutical industries and

for exploring novel applications in drug delivery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cosmileeurope.eu [cosmileeurope.eu]

2. Polyquaternium-30 (with Product List) [incidecoder.com]

3. atamankimya.com [atamankimya.com]

4. Polyquaternium - Wikipedia [en.wikipedia.org]

5. ulprospector.com [ulprospector.com]

To cite this document: BenchChem. [In-Depth Technical Guide: Thermal and Mechanical
Properties of Polyquaternium-30 Films]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1176710#thermal-and-mechanical-properties-of-
polyquaternium-30-films]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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